Cas no 7396-30-7 (Benzoxazole, 2,2'-(2,5-thiophenediyl)bis[5-(1,1,3,3-tetramethylbutyl)-)

• Product Name: Benzoxazole, 2,2'-(2,5-thiophenediyl)bis[5-(1,1,3,3-tetramethylbutyl)-
• CAS No: 7396-30-7
• MF: C₃₄H₄₂N₂O₂S
• MW: 542.77448797226
• CID: 1763765
• PubChem ID: 14993646
• Update Time: 2025-04-21

Benzoxazole, 2,2'-(2,5-thiophenediyl)bis[5-(1,1,3,3-tetramethylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 5-(2,4,4-trimethylpentan-2-yl)-2-[5-[5-(2,4,4-trimethylpentan-2-yl)-1,3-benzoxazol-2-yl]thiophen-2-yl]-1,3-benzoxazole
• DTXSID80566674
• 7396-30-7
• SCHEMBL5708121
• 2,2'-(Thiene-2,5-diyl)bis[5-(2,4,4-trimethylpentan-2-yl)-1,3-benzoxazole]
• Benzoxazole, 2,2'-(2,5-thiophenediyl)bis[5-(1,1,3,3-tetramethylbutyl)-

• Inchi： 1S/C34H42N2O2S/c1-31(2,3)19-33(7,8)21-11-13-25-23(17-21)35-29(37-25)27-15-16-28(39-27)30-36-24-18-22(12-14-26(24)38-30)34(9,10)20-32(4,5)6/h11-18H,19-20H2,1-10H3
• InChI Key： SJDYJNSQNFBHQO-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C1=NC2=C(C=CC(=C2)C(C)(C)CC(C)(C)C)O1)C1=NC2=C(C=CC(=C2)C(C)(C)CC(C)(C)C)O1

Computed Properties

• Exact Mass: 542.29696
• Monoisotopic Mass: 542.29669976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 39
• Rotatable Bond Count: 8
• Complexity: 777
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.5
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• PSA: 52.06